Cas no 1503692-97-4 (1-1-(4-chloro-3-fluorophenyl)cyclopropylethan-1-one)

• Product Name: 1-1-(4-chloro-3-fluorophenyl)cyclopropylethan-1-one
• CAS No: 1503692-97-4
• MF: C₁₁H₁₀ClFO
• MW: 212.647905826569
• CID: 6491684
• PubChem ID: 83689282
• Update Time: 2025-05-21

1-1-(4-chloro-3-fluorophenyl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(4-chloro-3-fluorophenyl)cyclopropylethan-1-one
• 1503692-97-4
• 1-[1-(4-chloro-3-fluorophenyl)cyclopropyl]ethan-1-one
• EN300-1982640

• Inchi： 1S/C11H10ClFO/c1-7(14)11(4-5-11)8-2-3-9(12)10(13)6-8/h2-3,6H,4-5H2,1H3
• InChI Key： XVZZYNCVBNLUHX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)C1(C(C)=O)CC1

Computed Properties

• Exact Mass: 212.0404208g/mol
• Monoisotopic Mass: 212.0404208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-1-(4-chloro-3-fluorophenyl)cyclopropylethan-1-one

1-1-(4-Chloro-3-Fluorophenyl)cyclopropylethan-1-one: A Comprehensive Overview

The compound with CAS No 1503692-97-4, commonly referred to as 1-1-(4-chloro-3-fluorophenyl)cyclopropylethan-1-one, is a fascinating molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopropane ring with a ketone group and a substituted phenyl ring. The presence of chlorine and fluorine substituents on the phenyl ring introduces interesting electronic and steric properties, making this compound a valuable tool in organic synthesis and drug discovery.

Recent studies have highlighted the potential of 1-1-(4-chloro-3-fluorophenyl)cyclopropylethan-1-one in the development of novel pharmaceutical agents. Researchers have explored its role as a building block in the synthesis of bioactive compounds, particularly in the context of enzyme inhibition and receptor targeting. The cyclopropane ring, known for its strained geometry, has been shown to enhance the binding affinity of the molecule to specific protein targets, making it a promising candidate for drug design.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its ability to undergo various types of polymerization reactions has led to its use in the development of advanced polymers with tailored mechanical and thermal properties. Recent advancements in polymer chemistry have demonstrated that 1-1-(4-chloro-3-fluorophenyl)cyclopropylethan-1-one can serve as a versatile monomer for the synthesis of high-performance materials suitable for aerospace and electronics industries.

The synthesis of 1-1-(4-chloro-3-fluorophenyl)cyclopropylethan-1-one involves a series of well-established organic reactions, including Friedel-Crafts acylation and cyclopropanation techniques. These methods have been optimized over the years to ensure high yields and purity levels, making the compound readily available for research and industrial applications. The stability of the molecule under various reaction conditions has also been extensively studied, providing valuable insights into its suitability for large-scale production.

From an environmental perspective, 1-1-(4-chloro-3-fluorophenyl)cyclopropylethan-1-one has been evaluated for its biodegradability and ecological impact. Studies indicate that the compound exhibits moderate biodegradation rates under aerobic conditions, suggesting that it can be safely incorporated into sustainable chemical processes. Furthermore, its low toxicity profile makes it an attractive option for use in green chemistry initiatives.

In conclusion, 1-1-(4-chloro-3-fluorophenyl)cyclopropylethan-1-one (CAS No 1503692-97-4) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a key player in modern chemical research and industrial development.